Cas no 70857-08-8 (4-(2-methoxy-2-oxoethyl)aminobenzoic Acid)

• Product Name: 4-(2-methoxy-2-oxoethyl)aminobenzoic Acid
• CAS No: 70857-08-8
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD03716589
• CID: 1086527
• PubChem ID: 898305
• Update Time: 2025-08-04

4-(2-methoxy-2-oxoethyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((2-Methoxy-2-oxoethyl)amino)benzoic acid
• CHEMBRDG-BB 7272538
• 4-[(2-METHOXY-2-OXOETHYL)AMINO]BENZOIC ACID
• 4-[(2-methoxy-2-oxoethyl)amino]benzoic acid(SALTDATA: FREE)
• AKOS003318721
• MFCD03716589
• CS-0359962
• SR-01000257061-1
• 4-((2-Methoxy-2-oxoethyl)amino)benzoicacid
• 70857-08-8
• SR-01000257061
• SCHEMBL7251960
• STK894881
• 4-[(2-Methoxy-2-oxoethyl)amino]benzoicacid
• DB-184336
• 4-(2-methoxy-2-oxoethyl)aminobenzoic Acid

• MDL： MFCD03716589
• Inchi： 1S/C10H11NO4/c1-15-9(12)6-11-8-4-2-7(3-5-8)10(13)14/h2-5,11H,6H2,1H3,(H,13,14)
• InChI Key： VFVUJOLENLODRA-UHFFFAOYSA-N
• SMILES： O(C)C(CNC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 209.06900
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 1.04270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(2-methoxy-2-oxoethyl)aminobenzoic Acid

Comprehensive Analysis of 4-(2-methoxy-2-oxoethyl)aminobenzoic Acid (CAS No. 70857-08-8): Properties, Applications, and Innovations

4-(2-methoxy-2-oxoethyl)aminobenzoic Acid (CAS No. 70857-08-8) is a specialized organic compound gaining attention in pharmaceutical and cosmetic research due to its unique molecular structure. This aminobenzoic acid derivative features a methoxycarbonylmethylamino substituent, which enhances its solubility and bioavailability compared to simpler benzoic acid analogs. The compound's CAS registry number 70857-08-8 serves as its unique identifier in chemical databases, ensuring precise tracking across global supply chains.

Recent studies highlight the growing importance of 4-(2-methoxy-2-oxoethyl)aminobenzoic Acid in UV filter formulations, where its modified structure demonstrates improved photostability over conventional para-aminobenzoic acid (PABA) derivatives. Researchers are particularly interested in its potential as a non-irritating sunscreen agent, addressing consumer demands for safer cosmetic ingredients. The compound's ester functional group contributes to its enhanced skin penetration properties while maintaining low toxicity profiles.

The synthesis of CAS 70857-08-8 typically involves nucleophilic substitution reactions between methyl bromoacetate and 4-aminobenzoic acid derivatives, followed by careful purification processes. Advanced analytical techniques like HPLC-MS and NMR spectroscopy confirm the compound's high purity (>98%), a critical factor for pharmaceutical applications. Industry reports indicate growing market demand for this specialty chemical, particularly in anti-aging skincare formulations where its antioxidant properties show promise.

From an environmental perspective, 4-(2-methoxy-2-oxoethyl)aminobenzoic Acid demonstrates favorable biodegradability characteristics compared to persistent organic pollutants, aligning with the green chemistry movement. Regulatory agencies have approved its use in personal care products within specified concentration limits, making it a viable alternative to controversial ingredients like oxybenzone. The compound's molecular weight of 209.21 g/mol and logP value of 1.2 suggest balanced hydrophilicity-lipophilicity for diverse formulation needs.

Emerging research explores the compound's potential beyond cosmetics, including applications in drug delivery systems and as a building block for advanced materials. Its ability to form stable complexes with metal ions opens possibilities for catalysis applications, while the aromatic amine functionality allows for further chemical modifications. Patent databases reveal increasing intellectual property activity surrounding 70857-08-8 derivatives, particularly in controlled-release technologies and biocompatible polymers.

Quality control standards for 4-(2-methoxy-2-oxoethyl)aminobenzoic Acid require rigorous testing for residual solvents and heavy metals, with leading manufacturers adopting GMP-compliant production processes. The global supply chain for this compound shows regional specialization, with high-purity grades predominantly sourced from facilities with advanced continuous flow chemistry capabilities. Analytical method development remains an active area of research to improve detection sensitivity in complex matrices.

From a commercial standpoint, the pricing of CAS 70857-08-8 reflects its specialty chemical status, with significant variations based on purity levels and order volumes. Market analysts project steady growth in demand, particularly from the cosmeceutical sector, where consumers increasingly seek science-backed ingredients. The compound's compatibility with vegan formulations and clean beauty standards further enhances its market potential in an era of heightened ingredient consciousness.

Future research directions for 4-(2-methoxy-2-oxoethyl)aminobenzoic Acid include exploring its synergistic effects with other bioactive compounds and developing more sustainable synthesis routes. The scientific community continues to investigate its structure-activity relationships to optimize performance in various applications. As regulatory landscapes evolve and consumer preferences shift toward multifunctional ingredients, this versatile compound appears poised for expanded utilization across multiple industries.